Cas no 1505821-89-5 (4-(3-Fluoro-5-methylphenyl)butan-2-ol)

• Product Name: 4-(3-Fluoro-5-methylphenyl)butan-2-ol
• CAS No: 1505821-89-5
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 5779356
• PubChem ID: 79703488
• Update Time: 2025-06-09

4-(3-Fluoro-5-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS018260709
• 4-(3-fluoro-5-methylphenyl)butan-2-ol
• EN300-1841308
• 1505821-89-5
• 4-(3-Fluoro-5-methylphenyl)butan-2-ol

• Inchi： 1S/C11H15FO/c1-8-5-10(4-3-9(2)13)7-11(12)6-8/h5-7,9,13H,3-4H2,1-2H3
• InChI Key： JXFFBOMSSJMRIL-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)CCC(C)O

Computed Properties

• Exact Mass: 182.110693260g/mol
• Monoisotopic Mass: 182.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(3-Fluoro-5-methylphenyl)butan-2-ol

Introduction to 4-(3-Fluoro-5-methylphenyl)butan-2-ol (CAS No. 1505821-89-5)

4-(3-Fluoro-5-methylphenyl)butan-2-ol (CAS No. 1505821-89-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and a butan-2-ol moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a subject of interest for various applications, particularly in drug discovery and development.

The chemical structure of 4-(3-Fluoro-5-methylphenyl)butan-2-ol consists of a four-carbon chain with a hydroxyl group at the second carbon position, attached to a phenyl ring substituted with a fluorine atom at the 3-position and a methyl group at the 5-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity, which are crucial for its biological interactions.

In recent years, the study of 4-(3-Fluoro-5-methylphenyl)butan-2-ol has been driven by its potential therapeutic applications. Research has shown that this compound exhibits promising activities in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(3-Fluoro-5-methylphenyl)butan-2-ol effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 4-(3-Fluoro-5-methylphenyl)butan-2-ol has also been investigated for its analgesic effects. A preclinical study conducted by researchers at the University of California found that this compound significantly reduced pain responses in animal models of neuropathic pain. The mechanism underlying this analgesic effect is thought to involve the modulation of nociceptive pathways and the inhibition of pain-related signaling molecules.

In addition to its anti-inflammatory and analgesic activities, 4-(3-Fluoro-5-methylphenyl)butan-2-ol has shown neuroprotective properties. A study published in the Journal of Neurochemistry reported that this compound protected neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that 4-(3-Fluoro-5-methylphenyl)butan-2-ol may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 4-(3-Fluoro-5-methylphenyl)butan-2-ol has also been extensively studied to understand its bioavailability and metabolism. Research indicates that this compound is well-absorbed following oral administration and undergoes extensive first-pass metabolism in the liver. The primary metabolic pathways involve oxidation of the hydroxyl group and conjugation with glucuronic acid or sulfate, leading to the formation of more polar metabolites that are readily excreted from the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3-Fluoro-5-methylphenyl)butan-2-ol in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further clinical development.

In conclusion, 4-(3-fluoro-5-methylphenyl)butan-2-ol (CAS No. 1505821895)